89-98-5

2-Chlorobenzaldehyde

In Stock

• CAS RN:
• 89-98-5

• Formula:
• C7H5ClO
  ClC6H4CHO
  C7H5ClO

• InChI:
• InChI=1S/C7H5ClO/c8-7-4-2-1-3-6(7)5-9/h1-5H

• InChIKey:
• FPYUJUBAXZAQNL-UHFFFAOYSA-N

• 2-Chlorobenzaldehyde undergoes alkynylation with phenylacetylene in the presence of catalytic ligands and dimethylzinc at 0°C to form binaphthyl-derived amino alcohols.
  2-chlorobenzaldehyde is a clear colorless to yellowish liquid. (NTP, 1992)
  

2,4,6-Trinitroaniline

Usually In Stock

• CAS RN:
• 489-98-5

• Formula:
• C6H4N4O6

• InChI:
• InChI=1S/C6H4N4O6/c7-6-4(9(13)14)1-3(8(11)12)2-5(6)10(15)16/h1-2H,7H2

• InChIKey:
• IAHOUQOWMXVMEH-UHFFFAOYSA-N

• 2,4,6-trinitroaniline appears as yellow monoclinic crystals. (NTP, 1992)

2-Chloroethylamine

Usually In Stock

• CAS RN:
• 689-98-5

• Formula:
• C2H6ClN

• InChI:
• InChI=1S/C2H6ClN/c3-1-2-4/h1-2,4H2

• InChIKey:
• VKPPFDPXZWFDFA-UHFFFAOYSA-N

• 2-Chloroethylamine, also known as 2-Chloroethylamine, is a useful research compound. Its molecular formula is C2H6ClN and its molecular weight is 79.53 g/mol. The purity is usually 95%.

Methyl 5-oxo-2-phenyloxolane-3-carboxylate

• CAS RN:
• 13389-98-5

• Formula:
• C12H12O4

• InChI:
• InChI=1S/C12H12O4/c1-15-12(14)9-7-10(13)16-11(9)8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3

• InChIKey:
• UTMMTSFNCUGDPF-UHFFFAOYSA-N

• Methyl 5-oxo-2-phenyloxolane-3-carboxylate is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.

Dimethyl carbate

• CAS RN:
• 39589-98-5

• Formula:
• C11H14O4

• InChI:
• InChI=1S/C11H14O4/c1-14-10(12)8-6-3-4-7(5-6)9(8)11(13)15-2/h3-4,6-9H,5H2,1-2H3/t6-,7+,8-,9+

• InChIKey:
• VGQLNJWOULYVFV-SPJNRGJMSA-N

• Dimethylcarbate is a dicarboxylic acid.
  Dimethyl carbate is used as an insect repellant.

N-Phenyl-3-(phosphonooxy)naphthalene-2-carboxamide

In Stock

• CAS RN:
• 13989-98-5

• Formula:
• C17H14NO5P

• InChI:
• InChI=1S/C17H14NO5P/c19-17(18-14-8-2-1-3-9-14)15-10-12-6-4-5-7-13(12)11-16(15)23-24(20,21)22/h1-11H,(H,18,19)(H2,20,21,22)

• InChIKey:
• KVIYXIWBXOQZDN-UHFFFAOYSA-N

• N-Phenyl-3-(phosphonooxy)naphthalene-2-carboxamide is a useful research compound. Its molecular formula is C17H14NO5P and its molecular weight is 343.27 g/mol. The purity is usually 95%.

Ipsapirone hydrochloride

• CAS RN:
• 92589-98-5

• Formula:
• C19H24ClN5O3S

• InChI:
• InChI=1S/C19H23N5O3S.ClH/c25-18-16-6-1-2-7-17(16)28(26,27)24(18)11-4-3-10-22-12-14-23(15-13-22)19-20-8-5-9-21-19;/h1-2,5-9H,3-4,10-15H2;1H

• InChIKey:
• USDUGJXCPKBJTN-UHFFFAOYSA-N

• Ipsapirone, also known as BAY q 7821, is a new pyrimidinylpiperazine ligand potent and specific for 5-HT1A receptors. Ipsapirone hydrochloride has potential therapeutic use in affective disorders.

Fudosteine

In Stock

• CAS RN:
• 13189-98-5

• Formula:
• C6H13NO3S

• InChI:
• InChI=1S/C6H13NO3S/c7-5(6(9)10)4-11-3-1-2-8/h5,8H,1-4,7H2,(H,9,10)/t5-/m0/s1

• InChIKey:
• KINWYTAUPKOPCQ-YFKPBYRVSA-N

• Fudosteine is a cysteine derivative that interferes with the increase in goblet cell number, expression of the mucin MUC5AC, and subsequent mucin secretion, in airways agonized with tobacco smoke, isoproterenol, lipopolysaccharide, TNF-α, or oxidants. Fudosteine, which is a thiol compound with antioxidant properties, limits NF-κB signaling and reduces inflammatory gene expression. It has greater bioavailability than N-acetyl-cysteine and increases cysteine levels in cells.
  Fudosteine, also known as Cleanal and SS-320A, is a MUC5AC mucin hypersecretion inhibitor that is used as an expectorant in chronic bronchial inflammatory disorders.
  

5-((4-methoxyphenyl)amino)-3-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-6H-anthra[1,9-cd]isoxazol-6-one

In Stock

• CAS RN:
• 380889-98-5

• Formula:
• C28H25N3O5

• InChI:
• InChI=1S/C28H25N3O5/c1-33-18-8-6-17(7-9-18)29-21-16-22(31-12-10-28(11-13-31)34-14-15-35-28)25-24-23(21)26(32)19-4-2-3-5-20(19)27(24)36-30-25/h2-9,16,29H,10-15H2,1H3

• InChIKey:
• NWECLEGPXDCJHE-UHFFFAOYSA-N

• 5-((4-methoxyphenyl)amino)-3-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-6H-anthra[1,9-cd]isoxazol-6-one is a useful research compound. Its molecular formula is C28H25N3O5 and its molecular weight is 483.524. The purity is usually 95%.

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-ethylphenyl)acetamide

In Stock

• CAS RN:
• 893789-98-5

• Formula:
• C21H25N3O3S2

• InChI:
• InChI=1S/C21H25N3O3S2/c1-3-5-14-24-18-8-6-7-9-19(18)29(26,27)23-21(24)28-15-20(25)22-17-12-10-16(4-2)11-13-17/h6-13H,3-5,14-15H2,1-2H3,(H,22,25)

• InChIKey:
• YZEQLKDFKFTWAL-UHFFFAOYSA-N

• 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H25N3O3S2 and its molecular weight is 431.57. The purity is usually 95%.

4-(1-Oxopropyl)-2-propyl-1-(triphenylmethyl)-1H-Imidazole-5-carbonitrile

• CAS RN:
• 144689-98-5

• Formula:
• C₂₉H₂₇N₃O

• 4-(1-Oxopropyl)-2-propyl-1-(triphenylmethyl)-1H-Imidazole-5-carbonitrile is a useful research compound. Its molecular formula is C₂₉H₂₇N₃O and its molecular weight is 433.54. The purity is usually 95%.

2'-TFA-NH-dG

Usually In Stock

• CAS RN:
• 144089-98-5

• Formula:
• C12H13F3N6O5

• InChI:
• InChI=1S/C12H13F3N6O5/c13-12(14,15)10(25)18-4-6(23)3(1-22)26-9(4)21-2-17-5-7(21)19-11(16)20-8(5)24/h2-4,6,9,22-23H,1H2,(H,18,25)(H3,16,19,20,24)/t3-,4-,6-,9-/m1/s1

• InChIKey:
• DWVVZCNIKDWTEY-DXTOWSMRSA-N

• 2'-TFA-NH-dG is a useful research compound. Its molecular formula is C12H13F3N6O5 and its molecular weight is 378.26 g/mol. The purity is usually 95%.

(4-Bromophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898789-98-5

• Formula:
• C18H16BrNO

• InChI:
• InChI=1S/C18H16BrNO/c19-17-8-6-15(7-9-17)18(21)16-5-3-4-14(12-16)13-20-10-1-2-11-20/h1-9,12H,10-11,13H2

• InChIKey:
• HNNFZRZVUSIXLO-UHFFFAOYSA-N

• (4-Bromophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H16BrNO and its molecular weight is 342.2 g/mol. The purity is usually 95%.

2-ethoxy-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

In Stock

• CAS RN:
• 893989-98-5

• Formula:
• C20H17N3O2S

• InChI:
• InChI=1S/C20H17N3O2S/c1-2-25-18-6-4-3-5-16(18)19(24)21-15-9-7-14(8-10-15)17-13-23-11-12-26-20(23)22-17/h3-13H,2H2,1H3,(H,21,24)

• InChIKey:
• SIKRJWOKXLYUOQ-UHFFFAOYSA-N

• 2-ethoxy-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H17N3O2S and its molecular weight is 363.44. The purity is usually 95%.

4-[(3,5-Dimethylphenyl)amino]-6-methylquinoline-2-carboxylic acid

In Stock

• CAS RN:
• 1030089-98-5

• Formula:
• C19H18N2O2

• InChI:
• InChI=1S/C19H18N2O2/c1-11-4-5-16-15(9-11)17(10-18(21-16)19(22)23)20-14-7-12(2)6-13(3)8-14/h4-10H,1-3H3,(H,20,21)(H,22,23)

• InChIKey:
• ROZSMYMNPPGWKS-UHFFFAOYSA-N

• 4-[(3,5-Dimethylphenyl)amino]-6-methylquinoline-2-carboxylic acid is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.365. The purity is usually 95%.

6-Fluoro-7-methylquinoline

Usually In Stock

• CAS RN:
• 1420789-98-5

• Formula:
• C10H8FN

• InChI:
• InChI=1S/C10H8FN/c1-7-5-10-8(6-9(7)11)3-2-4-12-10/h2-6H,1H3

• InChIKey:
• OANZAFJYQZWNGP-UHFFFAOYSA-N

• 6-Fluoro-7-methylquinoline is a useful research compound. Its molecular formula is C10H8FN and its molecular weight is 161.179. The purity is usually 95%.

1-(2,2-Difluoro-2-p-tolylethyl)piperidin-4-amine

In Stock

• CAS RN:
• 1886989-98-5

• Formula:
• C14H20F2N2

• InChI:
• InChI=1S/C14H20F2N2/c1-11-2-4-12(5-3-11)14(15,16)10-18-8-6-13(17)7-9-18/h2-5,13H,6-10,17H2,1H3

• InChIKey:
• OIQOBGJMQXJNFZ-UHFFFAOYSA-N

• 1-(2,2-Difluoro-2-p-tolylethyl)piperidin-4-amine is a useful research compound. Its molecular formula is C14H20F2N2 and its molecular weight is 254.32 g/mol. The purity is usually 95%.

3-((1H-Imidazol-1-yl)methyl)cyclobutan-1-amine dihydrochloride

In Stock

• CAS RN:
• 2230789-98-5

• Formula:
• C8H15Cl2N3

• InChI:
• InChI=1S/C8H13N3.2ClH/c9-8-3-7(4-8)5-11-2-1-10-6-11;;/h1-2,6-8H,3-5,9H2;2*1H

• InChIKey:
• DBHKTGLKPSEHSE-WYSYYCCVSA-N

• 3-((1H-Imidazol-1-yl)methyl)cyclobutan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N3 and its molecular weight is 224.13. The purity is usually 95%.

4-(3,5-Difluorophenyl)-2-oxoimidazolidine-4-carboxylic acid

Usually In Stock

• CAS RN:
• 2248289-98-5

• Formula:
• C10H8F2N2O3

• InChI:
• InChI=1S/C10H8F2N2O3/c11-6-1-5(2-7(12)3-6)10(8(15)16)4-13-9(17)14-10/h1-3H,4H2,(H,15,16)(H2,13,14,17)

• InChIKey:
• WQNACFHSTYOZSA-UHFFFAOYSA-N

• 4-(3,5-Difluorophenyl)-2-oxoimidazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C10H8F2N2O3 and its molecular weight is 242.182. The purity is usually 95%.